Cas no 2137511-10-3 (5-fluoro-7-nitro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: 5-fluoro-7-nitro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 2137511-10-3
• MF: C₁₀H₉FN₂O₄
• MW: 240.187865972519
• CID: 6599059
• PubChem ID: 165790997
• Update Time: 2025-10-28

5-fluoro-7-nitro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-7-nitro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 2137511-10-3
• EN300-1124512

• Inchi： 1S/C10H9FN2O4/c11-8-2-6(13(16)17)1-5-4-12-9(10(14)15)3-7(5)8/h1-2,9,12H,3-4H2,(H,14,15)
• InChI Key： ZPRIPUQWOTXAEE-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2CNC(C(=O)O)CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.05463493g/mol
• Monoisotopic Mass: 240.05463493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 95.2Ų

Additional information on 5-fluoro-7-nitro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Recent Advances in the Study of 5-Fluoro-7-nitro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 2137511-10-3)

The compound 5-fluoro-7-nitro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 2137511-10-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of the tetrahydroisoquinoline scaffold in medicinal chemistry, particularly for its role in modulating various biological targets. The introduction of fluorine and nitro groups at specific positions in the scaffold, as seen in 5-fluoro-7-nitro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, has been shown to enhance its binding affinity and selectivity towards certain enzymes and receptors. This makes it a promising candidate for the development of novel therapeutics.

One of the key advancements in the synthesis of this compound involves the optimization of reaction conditions to improve yield and purity. Researchers have reported a multi-step synthetic route that includes the fluorination and nitration of the tetrahydroisoquinoline core, followed by carboxylation at the 3-position. The use of advanced catalytic systems and green chemistry principles has further streamlined the synthesis process, making it more scalable and environmentally friendly.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-fluoro-7-nitro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid exhibits potent inhibitory effects against certain proteases and kinases, which are often implicated in cancer and inflammatory diseases. The compound's ability to selectively target these enzymes without significant off-target effects underscores its potential as a lead compound for further drug development.

Moreover, recent structural-activity relationship (SAR) studies have provided insights into the molecular interactions between the compound and its biological targets. X-ray crystallography and molecular docking simulations have revealed that the fluorine and nitro groups play a critical role in stabilizing the compound within the active sites of target enzymes, thereby enhancing its inhibitory potency.

Looking ahead, ongoing research is focused on evaluating the compound's pharmacokinetic and pharmacodynamic properties in preclinical models. Early results suggest favorable bioavailability and metabolic stability, which are essential for its progression into clinical trials. Additionally, efforts are underway to explore its potential applications in combination therapies and as a molecular probe for studying enzyme mechanisms.

In conclusion, 5-fluoro-7-nitro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid represents a promising scaffold for the development of new therapeutic agents. Its unique structural features, combined with its potent and selective biological activity, make it a valuable subject of ongoing research in the chemical biology and medicinal chemistry fields. Future studies will likely focus on further optimizing its properties and expanding its therapeutic potential.